Cas no 941982-62-3 (N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 941982-62-3
• MF: C₂₀H₂₀N₂O₅
• MW: 368.383205413818
• CID: 5506248
• Update Time: 2025-05-21

N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-methoxy-3-(2-oxopiperidin-1-yl)phenyl]-1,3-benzodioxole-5-carboxamide
• 1,3-Benzodioxole-5-carboxamide, N-[4-methoxy-3-(2-oxo-1-piperidinyl)phenyl]-
• N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-2H-1,3-benzodioxole-5-carboxamide

• Inchi： 1S/C20H20N2O5/c1-25-16-8-6-14(11-15(16)22-9-3-2-4-19(22)23)21-20(24)13-5-7-17-18(10-13)27-12-26-17/h5-8,10-11H,2-4,9,12H2,1H3,(H,21,24)
• InChI Key： NXIOSFHGMSLEKA-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NC3=CC=C(OC)C(N4CCCCC4=O)=C3)=O)C=C2OC1

Additional information on N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-2H-1,3-benzodioxole-5-carboxamide

Comprehensive Overview of N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-2H-1,3-benzodioxole-5-carboxamide (CAS No. 941982-62-3)

N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-2H-1,3-benzodioxole-5-carboxamide (CAS No. 941982-62-3) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. The compound's intricate name reflects its complex molecular architecture, which combines a benzodioxole moiety with a piperidinone ring and a methoxyphenyl group. This combination of functional groups makes it a promising candidate for drug discovery, particularly in targeting specific enzyme pathways and receptor interactions.

In recent years, researchers have explored the pharmacological properties of N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-2H-1,3-benzodioxole-5-carboxamide, with a focus on its potential as a modulator of neurological and metabolic disorders. The compound's 2-oxopiperidin-1-yl segment is particularly noteworthy, as it is a common pharmacophore found in many central nervous system (CNS) active drugs. This has led to increased interest in its application for conditions such as neurodegenerative diseases and mood disorders, aligning with current trends in precision medicine and personalized therapeutics.

The synthesis of CAS No. 941982-62-3 involves multi-step organic reactions, including amide bond formation and selective functional group transformations. Its benzodioxole-5-carboxamide core is synthesized through condensation reactions, followed by the introduction of the methoxy and piperidinone substituents. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its purity and structural integrity, ensuring reproducibility in research settings.

From a biochemical perspective, N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-2H-1,3-benzodioxole-5-carboxamide exhibits notable binding affinity for certain protein targets, including kinases and G-protein-coupled receptors (GPCRs). These interactions are critical for its hypothesized mechanisms of action, which are currently under investigation in preclinical studies. The compound's lipophilic nature, attributed to its benzodioxole and phenyl groups, enhances its membrane permeability, a desirable trait for drug candidates targeting intracellular pathways.

In the context of current research trends, CAS No. 941982-62-3 is often discussed alongside topics such as "small molecule drug discovery," "structure-activity relationship (SAR) optimization," and "targeted therapy." These keywords are frequently searched in academic and industry databases, reflecting the growing demand for innovative compounds with tailored biological effects. Additionally, the compound's potential role in addressing unmet medical needs, such as rare diseases or resistant infections, has sparked further curiosity among researchers and investors alike.

Safety and toxicity profiles of N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-2H-1,3-benzodioxole-5-carboxamide are also areas of active exploration. Preliminary studies suggest that its metabolites are efficiently cleared in vivo, reducing the risk of bioaccumulation. However, comprehensive toxicological assessments are ongoing to evaluate its suitability for clinical development. This aligns with the broader pharmaceutical industry's emphasis on ADME (absorption, distribution, metabolism, and excretion) properties during early-stage drug candidate selection.

In summary, N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-2H-1,3-benzodioxole-5-carboxamide (CAS No. 941982-62-3) represents a compelling example of modern medicinal chemistry's ingenuity. Its multifaceted structure and biological relevance position it as a valuable tool for advancing our understanding of complex disease mechanisms. As research progresses, this compound may pave the way for novel therapeutic interventions, addressing some of the most pressing challenges in healthcare today.